Cas no 2172155-36-9 ((1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate)

• Product Name: (1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate
• CAS No: 2172155-36-9
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 6524399
• PubChem ID: 165571191
• Update Time: 2025-10-29

(1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate
• EN300-1612899
• 2172155-36-9

• Inchi： 1S/C5H6ClN3O2/c1-9-4(7-3-8-9)2-11-5(6)10/h3H,2H2,1H3
• InChI Key： JWDNRUVRJQGBIJ-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1=NC=NN1C

Computed Properties

• Exact Mass: 175.0148541g/mol
• Monoisotopic Mass: 175.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų

Additional information on (1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate

(1-Methyl-1H-1,2,4-Triazol-5-Yl)Methyl Chloroformate: A Comprehensive Overview

(1-Methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate, identified by the CAS registry number 2172155-36-9, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of chloroformate, a functional group known for its reactivity and versatility in chemical transformations. The triazole ring in its structure contributes to its unique properties, making it a valuable component in various applications.

The synthesis of (1-methyl-1H-1,2,4-triazol-5-yl)methyl chloroformate involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of this compound while maintaining its structural integrity. Such advancements underscore the ongoing efforts to improve synthetic methodologies for complex molecules.

In terms of applications, this compound has found utility in the preparation of bioactive molecules. Its reactivity as a chloroformate makes it an excellent candidate for forming esters and mixed carbonates, which are critical intermediates in drug discovery. Recent research has demonstrated its role in the synthesis of novel anti-inflammatory agents and anticancer drugs. These findings highlight the potential of (1-methyl-1H-1,2,4-triazol-5-Yl)methyl chloroformate as a key building block in medicinal chemistry.

The structural features of this compound also make it appealing for materials science applications. The triazole moiety is known for its aromaticity and stability, which can be leveraged in the development of advanced materials such as polymers and coatings. For example, studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical properties. These applications demonstrate the versatility of (1-methyl-1H-1,2,4-triazol-Yl)methyl chloroformate beyond traditional chemical synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have focused on biodegradation studies to determine how this compound interacts with microbial communities. These studies aim to develop sustainable practices for handling and disposing of chemicals like (1-methyl-Yl)methyl chloroformate. Such research aligns with global efforts to promote green chemistry and reduce environmental footprint.

In conclusion, (1-methyl-Yl)methyl chloroformate (CAS No. 2172155) is a multifaceted compound with significant potential across various scientific domains. Its role in organic synthesis, drug discovery, and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound will likely remain a focal point for innovation in the chemical sciences.